Cas no 2680549-50-0 (2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid
• CAS No: 2680549-50-0
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5666621
• PubChem ID: 165933797
• Update Time: 2025-05-20

2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680549-50-0
• 2-{[(benzyloxy)carbonyl](prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid
• EN300-27723826
• 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid

• Inchi： 1S/C22H23NO4/c1-5-11-23(22(26)27-14-18-9-7-6-8-10-18)20(21(24)25)19-16(3)12-15(2)13-17(19)4/h1,6-10,12-13,20H,11,14H2,2-4H3,(H,24,25)
• InChI Key： LYPXJIILMRKDCD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC#C)C(C(=O)O)C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid

Introduction to 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid (CAS No. 2680549-50-0)

The compound 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid, identified by its CAS number 2680549-50-0, represents a fascinating molecule in the realm of pharmaceutical chemistry. Its unique structural features, combining a propargylamine moiety with a benzyloxy carbonyl group and a 2,4,6-trimethylphenyl substituent, make it a promising candidate for various biochemical and medicinal applications. This introduction delves into the compound's structural characteristics, potential biological activities, and its relevance in contemporary research.

The molecular structure of 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid is characterized by its complexity and diversity in functional groups. The presence of a propargylamine group (–CH₂C≡NH) introduces a reactive triple bond that can participate in various chemical transformations, including cycloaddition reactions and metal-catalyzed couplings. This feature makes the compound particularly interesting for synthetic chemistry and the development of novel heterocyclic compounds.

Furthermore, the benzyloxy carbonyl group (–O–CO–C₆H₅) provides stability to the molecule while also serving as a protecting group for amine functionalities. This is a common strategy in peptide synthesis and drug development, where protecting groups are employed to prevent unwanted side reactions during synthetic steps. The 2,4,6-trimethylphenyl substituent adds lipophilicity to the molecule, which can enhance its solubility and bioavailability when used in pharmaceutical formulations.

In recent years, there has been significant interest in propargylamine derivatives due to their potential applications in medicinal chemistry. Propargylamines have been explored as intermediates in the synthesis of various bioactive molecules, including kinase inhibitors and antimicrobial agents. The triple bond in propargylamine can undergo cycloaddition reactions with azides to form aziridines or with dienophiles to form cyclohexenes, providing versatile pathways for molecular diversification.

The benzyloxy carbonyl group is particularly relevant in peptide mimetics and peptidomimetics. By protecting amine groups during synthetic processes, this moiety ensures controlled reaction conditions and high yields. Additionally, the benzyloxy carbonyl group can be selectively removed under mild acidic conditions, allowing for precise control over peptide bond formation or cleavage.

The 2,4,6-trimethylphenyl group enhances the hydrophobicity of the molecule, which is often crucial for drug-like properties such as membrane permeability and binding affinity. This substituent is commonly found in pharmaceuticals due to its ability to improve pharmacokinetic profiles. The trimethyl groups at the ortho positions of the phenyl ring provide steric hindrance, which can influence binding interactions with biological targets.

Current research in pharmaceutical chemistry increasingly focuses on developing small molecules with multiple functional groups that can interact with biological targets in complex ways. The compound 2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid exemplifies this trend by integrating several key features that are desirable in drug candidates. Its propargylamine moiety allows for further derivatization via cycloaddition reactions, while the benzyloxy carbonyl group provides stability during synthetic workflows.

One of the most exciting applications of propargylamine derivatives is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that target these pathological pathways effectively. The triple bond in propargylamine can be used to create covalent bonds with key residues in kinase active sites, leading to potent inhibition.

The benzyloxy carbonyl group also finds utility in peptidomimetic design. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved pharmacokinetic properties. By replacing peptide bonds with other linkages or introducing non-peptide moieties like the benzyloxy carbonyl, researchers can enhance stability and bioavailability while retaining target specificity. This approach has been successfully applied in the development of drugs targeting receptors such as GPCRs (G-protein coupled receptors).

The 2,4,6-trimethylphenyl substituent contributes to the overall lipophilicity of the molecule, which is a critical factor in drug design. Lipophilic molecules tend to cross cell membranes more easily, improving oral bioavailability and tissue distribution. Additionally, hydrophobic interactions between drug molecules and biological targets often play a significant role in binding affinity. The trimethyl groups at the ortho positions of the phenyl ring enhance these hydrophobic interactions without introducing excessive steric bulk that could hinder binding.

In conclusion,2-{(benzyloxy)carbonyl(prop-2-yn-1-yl)amino}-2-(2,4,6-trimethylphenyl)acetic acid (CAS No. 2680549-50-0) is a structurally interesting compound with multiple functional groups that make it valuable for pharmaceutical research. Its propargylamine moiety allows for diverse chemical transformations via cycloaddition reactions and metal-catalyzed couplings. The benzyloxy carbonyl group provides stability during synthetic processes while serving as a protecting group for amine functionalities. The 2